3,4-Dimethyl-5-propylsulfanyl-1,2,4-triazole

• IUPAC Name: 3,4-dimethyl-5-propylsulfanyl-1,2,4-triazole
• InChI: InChI=1S/C7H13N3S/c1-4-5-11-7-9-8-6(2)10(7)3/h4-5H2,1-3H3
• InChI Key: UQVNMKOGAMUFMV-UHFFFAOYSA-N
• Canonical SMILES: CCCSC1=NN=C(N1C)C
• Molecular Formula: C7H13N3S
• Molecular Weight: 171.27 g/mol

Description

3,4-Dimethyl-5-propylsulfanyl-1,2,4-triazole (DMPT) is a sulfur-containing compound that has gained significant attention in the scientific community due to its potential applications in various fields. DMPT is a derivative of the triazole family and is widely used in animal feed additives, aquaculture, and agriculture.

Scientific Research Applications

3,4-Dimethyl-5-propylsulfanyl-1,2,4-triazole has been extensively studied for its potential applications in various fields. In animal feed additives, 3,4-Dimethyl-5-propylsulfanyl-1,2,4-triazole has been shown to improve feed efficiency, increase growth rate, and enhance meat quality. In aquaculture, 3,4-Dimethyl-5-propylsulfanyl-1,2,4-triazole has been used to increase fish and shrimp growth and improve their immunity. In agriculture, 3,4-Dimethyl-5-propylsulfanyl-1,2,4-triazole has been shown to increase crop yield and enhance stress tolerance.

Mechanism of Action

The mechanism of action of 3,4-Dimethyl-5-propylsulfanyl-1,2,4-triazole is not fully understood. However, it is believed that 3,4-Dimethyl-5-propylsulfanyl-1,2,4-triazole acts on the hypothalamus-pituitary-growth axis to stimulate the secretion of growth hormone, which leads to increased growth and improved feed efficiency. 3,4-Dimethyl-5-propylsulfanyl-1,2,4-triazole may also enhance the immune system by increasing the production of cytokines and antibodies.
Biochemical and Physiological Effects
3,4-Dimethyl-5-propylsulfanyl-1,2,4-triazole has been shown to have various biochemical and physiological effects. In animal feed additives, 3,4-Dimethyl-5-propylsulfanyl-1,2,4-triazole has been shown to increase the concentration of growth hormone, insulin-like growth factor-1, and insulin-like growth factor-binding protein-3. 3,4-Dimethyl-5-propylsulfanyl-1,2,4-triazole has also been shown to increase the activity of digestive enzymes and improve nutrient absorption. In aquaculture, 3,4-Dimethyl-5-propylsulfanyl-1,2,4-triazole has been shown to increase the activity of digestive enzymes, improve gut health, and enhance the immune system. In agriculture, 3,4-Dimethyl-5-propylsulfanyl-1,2,4-triazole has been shown to increase the activity of antioxidant enzymes and improve stress tolerance.

Advantages and Limitations for Lab Experiments

3,4-Dimethyl-5-propylsulfanyl-1,2,4-triazole has several advantages for lab experiments. It is a stable and non-toxic compound that can be easily synthesized and purified. 3,4-Dimethyl-5-propylsulfanyl-1,2,4-triazole also has a wide range of potential applications, making it a versatile compound for research. However, 3,4-Dimethyl-5-propylsulfanyl-1,2,4-triazole has some limitations for lab experiments. Its mechanism of action is not fully understood, and its effects may vary depending on the species and dosage used.

Future Directions

There are several future directions for 3,4-Dimethyl-5-propylsulfanyl-1,2,4-triazole research. In animal feed additives, further studies could focus on the optimal dosage and duration of 3,4-Dimethyl-5-propylsulfanyl-1,2,4-triazole supplementation, as well as its effects on different animal species. In aquaculture, further studies could focus on the effects of 3,4-Dimethyl-5-propylsulfanyl-1,2,4-triazole on different fish and shrimp species, as well as its potential to replace antibiotics in aquaculture. In agriculture, further studies could focus on the effects of 3,4-Dimethyl-5-propylsulfanyl-1,2,4-triazole on different crops under different stress conditions, as well as its potential to improve soil health.
Conclusion
3,4-Dimethyl-5-propylsulfanyl-1,2,4-triazole is a sulfur-containing compound that has gained significant attention in the scientific community due to its potential applications in various fields. 3,4-Dimethyl-5-propylsulfanyl-1,2,4-triazole has been extensively studied for its potential to improve feed efficiency, increase growth rate, enhance meat quality, increase fish and shrimp growth, improve crop yield, and enhance stress tolerance. 3,4-Dimethyl-5-propylsulfanyl-1,2,4-triazole has several advantages for lab experiments, such as its stability and versatility, but also has some limitations, such as its unknown mechanism of action. Future research could focus on optimizing the dosage and duration of 3,4-Dimethyl-5-propylsulfanyl-1,2,4-triazole supplementation, as well as its potential to replace antibiotics in aquaculture and improve soil health in agriculture.

Synthesis Methods

3,4-Dimethyl-5-propylsulfanyl-1,2,4-triazole can be synthesized through the reaction of 3-methyl-4-propylthiosemicarbazide with acetic anhydride and acetic acid. The reaction takes place under reflux conditions and produces 3,4-Dimethyl-5-propylsulfanyl-1,2,4-triazole as a white crystalline solid. The purity of 3,4-Dimethyl-5-propylsulfanyl-1,2,4-triazole can be improved through recrystallization.